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Compound of Interest

Compound Name: FGIN 1-27

Cat. No.: B114404

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential logistical and safety information for
FGIN 1-27, a potent inositol monophosphatase inhibitor.[1][2] Adherence to these procedures is
critical for maintaining a safe research environment and ensuring regulatory compliance.

Chemical and Safety Data Summary

FGIN 1-27, with the chemical formula C2sH37FN20, is described as a white to off-white powder.
[1] According to the Safety Data Sheet (SDS), the substance is not classified as hazardous
under the Globally Harmonized System (GHS).[3] However, it is crucial to handle all chemicals
with caution as they may pose unknown hazards.[3]
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Property Value Reference
CAS Number 142720-24-9 [3]
Molecular Formula C2sH37FN20 [2][4]
Molecular Weight 436.6 g/mol [2]
Appearance White to off-white powder [1]
GHS Classification Not classified [3]
NFPA Ratings (Health, Fire,

o 0,0,0 [3]
Reactivity)
HMIS-Ratings (Health, Fire,

- 0,0,0 [3]
Reactivity)
Storage Room temperature [1]

Experimental Protocols: Disposal Procedures

The proper disposal of FGIN 1-27 must be conducted in accordance with institutional
guidelines and local, state, and federal regulations. The following protocols provide a step-by-
step guide for the safe disposal of both small and larger quantities of FGIN 1-27 and its empty
containers.

Disposal of Small Quantities:

For small, residual quantities of FGIN 1-27, such as those remaining after an experiment, the
SDS suggests that it may be permissible to dispose of them with household waste.[3] However,
for a laboratory setting, it is best practice to follow a more stringent procedure.

» Decontamination: If possible, decontaminate any surfaces or labware that have come into
contact with FGIN 1-27 using a suitable solvent (e.g., ethanol, DMSO) and appropriate
cleaning agents.

e Collection: Collect the decontaminated materials and any remaining small quantities of the
compound in a designated chemical waste container.
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o Labeling: Clearly label the waste container with the contents, including the name "FGIN 1-
27" and any solvents used.

» Disposal: Dispose of the waste container through your institution's chemical waste
management program.

Disposal of Uncleaned Packaging and Larger Quantities:

For larger quantities of FGIN 1-27 or uncleaned packaging, a more rigorous disposal protocol
is required.

o Containment: Ensure the FGIN 1-27 waste is securely contained in a compatible, sealed,
and properly labeled container.

o Waste Segregation: Do not mix FGIN 1-27 waste with other incompatible chemical waste
streams.

e Regulatory Compliance: Disposal must be made according to official regulations.[3] Contact
your institution's Environmental Health and Safety (EHS) department to determine the
specific disposal requirements.

» Waste Pickup: Arrange for the collection of the chemical waste by a licensed hazardous
waste disposal contractor.

Environmental Precautions:

Do not allow FGIN 1-27 to enter sewers or surface and ground water.[3] While it is classified as
only slightly hazardous for water (Water hazard class 1), preventing environmental release is a
critical aspect of responsible chemical management.[3]

FGIN 1-27 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of FGIN 1-
27, from initial handling to final waste management.
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Caption: FGIN 1-27 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

